Cas no 78213-03-3 (6-Hydroxy-2-benzoxazolinone)
6-Hydroxy-2-benzoxazolinone is a heterocyclic organic compound featuring a benzoxazolinone core with a hydroxyl substituent at the 6-position. This compound is of interest in synthetic and medicinal chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and biologically active molecules. Its structural framework allows for further functionalization, enabling the synthesis of derivatives with tailored properties. The hydroxyl group enhances its solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. Additionally, its stability under mild conditions makes it a practical choice for laboratory-scale and industrial applications. Researchers value it for its role in developing novel compounds with potential therapeutic or agrochemical relevance.
6-Hydroxy-2-benzoxazolinone structure
Product name:6-Hydroxy-2-benzoxazolinone
6-Hydroxy-2-benzoxazolinone Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone,6-hydroxy-
- 6-HYDROXY BENZOXAZOL-2-ONE
- 6-Hydroxy-2,3-dihydrobenzoxazol-2-one
- 6-Hydroxy-2-benzoxazolinone
- 6-Hydroxy-2(3H)-benzoxazolone
- 6-hydroxy-3H-benzooxazol-2-one
- 6-HYDROXYBENZO[D]OXAZOL-2(3H)-ONE
- 6-hydroxybenzoxazol-2(3H)-one
- 6-hydroxybenzoxazolin-2(3H)-one
- 6-hydroxybenzoxazolinone
- BS-24460
- MFCD07369767
- SCHEMBL241569
- PD011912
- AKOS022468224
- NSC-603719
- 6-Hydroxy-2-benzoxazolinone, 97%
- 78213-03-3
- XIYXDPMPFOQCFW-UHFFFAOYSA-N
- 6-hydroxy-2-benz-oxazolinone
- NSC603719
- CCG-35345
- 2(3H)-Benzoxazolone, 6-hydroxy-
- CHEMBL2003971
- FT-0691221
- SCHEMBL17265862
- Benzo[d]oxazole-2,6-diol
- 6-Hydroxy-2-benzoxazolinone 97
- DTXSID70228855
- NCI60_004604
- NCIMech_000107
- CS-0315592
- 6-hydroxy-3H-1,3-benzoxazol-2-one
- 6-Hydroxy-1,3-benzoxazol-2(3H)-one
- G84619
- DB-350497
- STL434344
-
- MDL： MFCD07369767
- Inchi： InChI=1S/C7H5NO3/c9-4-1-2-5-6(3-4)11-7(10)8-5/h1-3,9H,(H,8,10)
- InChI Key： XIYXDPMPFOQCFW-UHFFFAOYSA-N
- SMILES： C1=CC2=C(C=C1O)OC(=N2)O
Computed Properties
- Exact Mass: 151.02700
- Monoisotopic Mass: 151.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6Ų
- XLogP3: 0.8
Experimental Properties
- Melting Point: >300 °C (lit.)
- PSA: 66.23000
- LogP: 0.82670
6-Hydroxy-2-benzoxazolinone Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22; S24/25
- Safety Term：22-24/25
6-Hydroxy-2-benzoxazolinone Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Hydroxy-2-benzoxazolinone Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM525353-5g |
6-Hydroxybenzo[d]oxazol-2(3H)-one |
78213-03-3 | 97% | 5g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR919107-1g |
6-Hydroxy-2-benzoxazolinone |
78213-03-3 | 95% | 1g |
£125.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386262-250mg |
Benzo[d]oxazole-2,6-diol |
78213-03-3 | 97% | 250mg |
￥918.00 | 2024-07-28 | |
| Chemenu | CM525353-1g |
6-Hydroxybenzo[d]oxazol-2(3H)-one |
78213-03-3 | 97% | 1g |
$178 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386262-1g |
Benzo[d]oxazole-2,6-diol |
78213-03-3 | 97% | 1g |
￥1848.00 | 2024-07-28 | |
| A2B Chem LLC | AC63632-5g |
6-Hydroxy-2-benzoxazolinone |
78213-03-3 | ≥ 99% (HPLC) | 5g |
$288.00 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1055721-5g |
6-hydroxy-3H-1,3-benzoxazol-2-one |
78213-03-3 | 95% | 5g |
$630 | 2025-02-26 | |
| Apollo Scientific | OR919107-100mg |
6-Hydroxy-2-benzoxazolinone |
78213-03-3 | 95% | 100mg |
£36.00 | 2025-03-21 | |
| Apollo Scientific | OR919107-250mg |
6-Hydroxy-2-benzoxazolinone |
78213-03-3 | 95% | 250mg |
£79.00 | 2025-03-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-233593-1 g |
6-Hydroxy-2-benzoxazolinone, |
78213-03-3 | ≥97% | 1g |
￥760.00 | 2023-07-11 |
6-Hydroxy-2-benzoxazolinone Related Literature
-
Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
-
Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
-
Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
78213-03-3 (6-Hydroxy-2-benzoxazolinone) Related Products
- 59-49-4(2-Benzoxazolinone)
- 91660-79-6(2(3H)-Benzoxazolone,7-hydroxy-)
- 21892-80-8(3-Methyl-2-benzoxazolinone)
- 532-91-2(Coixol)
- 2229204-26-4(2-1-(2-fluoro-3-nitrophenyl)cyclopropylethan-1-amine)
- 1542126-05-5(2-[1-(Pyrrolidin-1-yl)cyclopropyl]acetic acid)
- 477190-41-3((E)-N-(4-chlorophenyl)-4-(3,4-dimethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)
- 851080-10-9(4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide)
- 1247616-41-6(2-methyl-4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide)
- 2229444-19-1(1,1,1-trifluoro-3-(3-fluoro-4-methylphenyl)propan-2-ol)
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
